Cas no 92422-60-1 (1,2-Propanediamine, N1-hexyl-2-methyl-)

1,2-Propanediamine, N1-hexyl-2-methyl- structure
92422-60-1 structure
Product Name:1,2-Propanediamine, N1-hexyl-2-methyl-
CAS No:92422-60-1
MF:C10H24N2
MW:172.310962677002
CID:831640
PubChem ID:21278317
Update Time:2025-04-19

1,2-Propanediamine, N1-hexyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediamine, N1-hexyl-2-methyl-
    • (2-AMINO-2-METHYLPROPYL)(HEXYL)AMINE
    • N<sup>1</sup>-Hexyl-2-methyl-1,2-propanediamine
    • SCHEMBL5775194
    • 1-hexylamino-2-methyl-2-aminopropane
    • 92422-60-1
    • OGRIVWSLGIGFCS-UHFFFAOYSA-N
    • Inchi: 1S/C10H24N2/c1-4-5-6-7-8-12-9-10(2,3)11/h12H,4-9,11H2,1-3H3
    • InChI Key: OGRIVWSLGIGFCS-UHFFFAOYSA-N
    • SMILES: N(CCCCCC)CC(C)(C)N

Computed Properties

  • Exact Mass: 172.193948774g/mol
  • Monoisotopic Mass: 172.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 0.835
  • Boiling Point: 239.1°C at 760 mmHg
  • Flash Point: 112.6°C
  • Refractive Index: 1.45
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